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Rotational Crop Restrictions

The following table summarizes the specified waiting periods between an application of cloransulam-

methyl and the planting of certain rotational crops [1]:

Crop Restriction / Planting Interval
Maize / Corn 9 months
Winter Wheat 4 months

These restrictions are in place to prevent potential herbicide carryover from damaging subsequent crops. The
product label is the final authority, and you must confirm these intervals for your specific location and

formulation.

Experimental Basis for Restrictions

The rotational crop restrictions are based on the environmental fate and persistence of cloransulam-methyl
in the soil. Key regulatory studies investigate how the herbicide breaks down to determine safe replanting

intervals [2] [1].
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e Core Experimental Protocol: The primary method is an aerobic soil metabolism study [2]. In
these studies, soil samples are fortified with 14C-labeled cloransulam-methyl and incubated in the
dark at a constant temperature (e.g., 25°C) and moisture potential. The study monitors the
disappearance of the parent compound and the formation of metabolites over time (e.g., up to 357
days) by measuring the remaining extractable 14C and the evolution of 14C02 (mineralization).

¢ Key Findings from Metabolism Studies: Research indicates that cloransulam-methyl undergoes
biphasic degradation in soil, with an initial rapid decline followed by a slower dissipation phase [2].
The time for 50% of the herbicide to dissipate (DT50) has been found to range from 9 to 28 days
across 18 different soils [2]. One regulatory study conducted under field conditions in Wisconsin
reported a DT50 of 6.6 days [1].

¢ From Half-Life to Crop Restrictions: The observed half-lives, along with the identification of major
metabolites and their phytotoxicity, are used in computer models to predict the concentration of the
active herbicide remaining in the soil over time. The rotational crop restrictions are set to ensure that
the residue level has degraded to a concentration that is safe for the subsequent sensitive crops.

The following diagram illustrates the workflow from the foundational experimental data to the final crop

restriction guidelines.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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